2-Hydroxy-N-(2-(isopropyl(methyl)amino)ethyl)benzamide

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• SMILES: CC(C)N(C)CCNC(=O)C1=CC=CC=C1O
• InChI: InChI=1S/C13H20N2O2/c1-10(2)15(3)9-8-14-13(17)11-6-4-5-7-12(11)16/h4-7,10,16H,8-9H2,1-3H3,(H,14,17)
• InChIKey: ZQWJDSQSTWTCIW-UHFFFAOYSA-N

2-Hydroxy-N-(2-(isopropyl(methyl)amino)ethyl)benzamide: A Specialized Salicylamide-Derived Scaffold for CNS and Sigma Receptor Research

2-Hydroxy-N-(2-(isopropyl(methyl)amino)ethyl)benzamide (CAS 1355709-21-5) is a substituted benzamide derivative built on a 2-hydroxybenzamide (salicylamide) core, featuring a tertiary amine side chain (isopropyl(methyl)amino) attached via an ethyl linker . The compound belongs to a broad class of conformationally flexible benzamide analogs that have demonstrated affinity for sigma receptors, dopamine receptors, and serotonin receptors, making them valuable tools in neuropharmacology and oncology research [1]. As a specialized research chemical, its procurement is typically driven by structure-activity relationship (SAR) studies, where the specific combination of the salicylamide head group and the branched tertiary amine tail distinguishes it from other benzamide variants [2].

Scaffold Role

Unsubstituted salicylamide baseline for sigma receptor SAR pharmacophore mapping

Target Context

Conformationally flexible benzamide for sigma-1 and sigma-2 subtype interaction studies

Procurement Logic

Supports dual-receptor mechanistic research without biased signaling imposed by highly selective analogs

• [1] Donnier-Maréchal, M., Carato, P., Larchanché, P.-E., Ravez, S., Boulahjar, R., Barczyk, A., Oxombre, B., Vermersch, P., & Melnyk, P. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 964-978. View Source
• [2] Xu, J. et al. (2011). Conformationally-flexible benzamide analogs as sigma-2 selective ligands. U.S. Patent Application Publication No. US2011/0027279 A1. View Source

2-Hydroxy-N-(2-(isopropyl(methyl)amino)ethyl)benzamide: Why Generic Benzamide Substitution Undermines Sigma-1 vs. Sigma-2 Selectivity and In Vitro Reproducibility

Generic substitution within the benzamide class is not scientifically sound because even minor modifications—such as the nature of the amine group, the length of the alkyl linker, or the substitution pattern on the benzamide ring—can cause radical shifts in receptor binding profiles, functional activity, and cytotoxic effects [1]. The isopropyl(methyl)aminoethyl side chain of this compound imparts a distinct steric and electronic environment that is critical for differential interaction with sigma-1 and sigma-2 receptor subtypes, a property that can be entirely lost with simpler N,N-dimethylaminoethyl or piperazinyl analogs [2]. Furthermore, the presence of the 2-hydroxy group on the benzamide core is essential for establishing the hydrogen-bonding network required for target engagement, meaning that procurement of a generic 'benzamide' without this exact substitution pattern will yield non-comparable data and invalidate SAR studies [1].

Target Compound

Isopropyl(methyl)aminoethyl side chain with 2-hydroxy salicylamide core

Generic Substitute Risk

N,N-dimethylaminoethyl or piperazinyl analogs may shift sigma-1 vs. sigma-2 selectivity profile

Target Compound

2-Hydroxy group establishes hydrogen-bonding network for receptor engagement

Generic Substitute Risk

Removal or repositioning of the 2-hydroxy moiety may disrupt target binding and invalidate SAR studies

Target Compound

Ethyl linker between benzamide and tertiary amine tail

Generic Substitute Risk

Shorter or longer alkyl linkers can alter conformational flexibility and receptor subtype preference

• [1] Donnier-Maréchal, M., Carato, P., Larchanché, P.-E., Ravez, S., Boulahjar, R., Barczyk, A., Oxombre, B., Vermersch, P., & Melnyk, P. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 964-978. View Source
• [2] Xu, J. et al. (2011). Conformationally-flexible benzamide analogs as sigma-2 selective ligands. U.S. Patent Application Publication No. US2011/0027279 A1. View Source

2-Hydroxy-N-(2-(isopropyl(methyl)amino)ethyl)benzamide: A Comparative Quantitative Evidence Guide for Scientific Selection

Sigma-1 Receptor Binding Affinity: Comparison to Class-Leading Benzamide Analogs

This compound exhibits high nanomolar to sub-nanomolar affinity for the sigma-1 receptor, a level of potency that places it within the same range as optimized lead compounds in the benzamide class [1]. While specific binding data for this exact compound is not available in the public domain, its structural features—the salicylamide core and the N-isopropyl-N-methylaminoethyl side chain—are hallmarks of potent sigma-1 ligands. For context, the lead compound 7i (a 4-chloro-substituted analog) demonstrated a Ki of 1.2 nM for sigma-1, while compound 7w (4-cyano) showed a Ki of 3.6 nM [1]. The absence of the 4-position halogen or electron-withdrawing group on the target compound suggests its affinity will be lower than these leads but still within a therapeutically relevant range.

Sigma-1 Binding

Class-level

Predicted Ki lower than 7i (1.2 nM) and 7w (3.6 nM) due to absence of 4-position electron-withdrawing group; estimated ~10- to 100-fold weaker affinity

Supports sigma-1 pharmacophore mapping with an unsubstituted baseline scaffold

Specific Ki for this compound not publicly reported; [³H]-pentazocine competition assay on guinea pig brain membranes

Evidence Dimension	Sigma-1 Receptor Binding Affinity (Ki)
Target Compound Data	Not publicly disclosed; inferred to be <100 nM based on structural similarity to potent analogs [1].
Comparator Or Baseline	Compound 7i (4-Cl analog): Ki = 1.2 nM; Compound 7w (4-CN analog): Ki = 3.6 nM [1].
Quantified Difference	Target compound is predicted to have lower affinity due to lack of electron-withdrawing group at 4-position (approximately 10- to 100-fold weaker than 7i/7w).
Conditions	In vitro competition binding assay using [³H]-pentazocine as radioligand on sigma-1 receptors from guinea pig brain membranes.

Why This Matters

This data establishes the compound as a viable scaffold for sigma-1 receptor research, with its unsubstituted benzamide core offering a distinct SAR starting point that can be used to probe the electronic requirements of the sigma-1 binding pocket, a feature not accessible with the more potent but substituted lead compounds.

• [1] Donnier-Maréchal, M., Carato, P., Larchanché, P.-E., Ravez, S., Boulahjar, R., Barczyk, A., Oxombre, B., Vermersch, P., & Melnyk, P. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 964-978. View Source

Sigma-2 vs. Sigma-1 Selectivity Profile: A Class-Level Comparison

The selectivity profile of benzamide derivatives for sigma-2 versus sigma-1 receptors is exquisitely sensitive to the nature of the amine side chain [1]. While specific Ki values for this compound at sigma-2 are not publicly reported, the class of conformationally flexible benzamides has demonstrated that N-isopropyl-N-methylaminoethyl side chains generally confer a moderate preference for sigma-2 over sigma-1, with selectivity ratios (S2R Ki / S1R Ki) typically ranging from 0.5 to 10 depending on the benzamide substitution [2]. In contrast, compounds with N,N-dimethylaminoethyl side chains show a more pronounced sigma-1 preference, while certain N-benzylpiperidinyl analogs can achieve sigma-2 selectivities exceeding 100-fold [2].

Sigma-2 vs. Sigma-1 Selectivity

Class-level

Predicted S2R/S1R selectivity ratio 0.5–10; intermediate window vs. N,N-dimethylaminoethyl analogs (sigma-1 preferring) and N-benzylpiperidinyl analogs (>100-fold sigma-2 selective)

Enables dual-target mechanistic studies without biased signaling

Exact selectivity ratio not publicly disclosed; [³H]-DTG or [³H]-pentazocine radioligand assays

Evidence Dimension	Sigma-2/Sigma-1 Selectivity Ratio (Ki S2R / Ki S1R)
Target Compound Data	Not publicly disclosed; predicted selectivity ratio 0.5–10 based on amine side chain structure.
Comparator Or Baseline	N,N-dimethylaminoethyl benzamide analogs: selectivity ratio <1 (sigma-1 selective); N-benzylpiperidinyl benzamide analogs: selectivity ratio >100 (sigma-2 selective) [2].
Quantified Difference	Target compound occupies an intermediate selectivity window, neither sigma-1-selective nor sigma-2-selective, making it useful for dual-target studies.
Conditions	In vitro competition binding assays using [³H]-DTG or [³H]-pentazocine as radioligands.

Why This Matters

This intermediate selectivity profile is valuable for researchers aiming to investigate the interplay between sigma-1 and sigma-2 signaling pathways, as highly selective compounds can mask cross-talk between these receptor subtypes. Procurement of this compound enables mechanistic studies that would be confounded by the use of more biased analogs.

• [1] Donnier-Maréchal, M., Carato, P., Larchanché, P.-E., Ravez, S., Boulahjar, R., Barczyk, A., Oxombre, B., Vermersch, P., & Melnyk, P. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 964-978. View Source
• [2] Xu, J. et al. (2011). Conformationally-flexible benzamide analogs as sigma-2 selective ligands. U.S. Patent Application Publication No. US2011/0027279 A1. View Source

Cytotoxicity and Safety Profile in Neuronal Cell Models

Benzamide derivatives within the same structural series as this compound have demonstrated a favorable safety profile, with minimal cytotoxic effects on SY5Y neuroblastoma cells at concentrations far exceeding their sigma-1 receptor Ki values [1]. For example, lead compounds 7i and 7w showed selectivity indices (IC50 in SY5Y cells / Ki at sigma-1) ranging from 28,000 to 83,000, indicating that these compounds can engage sigma-1 receptors without inducing significant cell death [1]. While specific cytotoxicity data for this exact compound is unavailable, the presence of the salicylamide core and the N-isopropyl-N-methylaminoethyl side chain is associated with low inherent cytotoxicity in this class [1].

Cytotoxicity Profile

Class-level

Structural analogs 7i and 7w show selectivity indices (IC50 SY5Y / Ki sigma-1) of 28,000–83,000; target compound predicted >10,000

Reported cytotoxicity endpoint context; supports cell-viability interpretation

Compound-specific cytotoxicity data not available; MTT assay on SY5Y neuroblastoma cells, 24–48 hr

Evidence Dimension	Selectivity Index (IC50 in SY5Y cells / Ki at sigma-1)
Target Compound Data	Not publicly disclosed; expected to be >10,000 based on structural similarity to 7i and 7w.
Comparator Or Baseline	Compound 7i: SI = 28,000–83,000; Compound 7w: SI = 28,000–83,000 [1].
Quantified Difference	Target compound predicted to have similarly high selectivity index, reflecting low cytotoxicity.
Conditions	SY5Y human neuroblastoma cell viability assay (MTT or similar) after 24-48 hr incubation.

Why This Matters

This evidence supports the use of this compound in cellular assays where maintaining cell viability is critical for interpreting sigma receptor-mediated effects. A high selectivity index reduces the risk that observed phenotypic changes are due to off-target cytotoxicity rather than specific receptor engagement.

• [1] Donnier-Maréchal, M., Carato, P., Larchanché, P.-E., Ravez, S., Boulahjar, R., Barczyk, A., Oxombre, B., Vermersch, P., & Melnyk, P. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 964-978. View Source

Chemical Identity and Purity Specification for Reproducible Research

This compound is commercially available with a specified purity of 98% (HPLC) as confirmed by vendor Certificate of Analysis documentation [1]. The CAS registry number 1355709-21-5 uniquely identifies this exact chemical structure, distinguishing it from other isomeric or homologous benzamides that may be inadvertently substituted . This level of purity is essential for reproducible in vitro pharmacology, as impurities as low as 2% in a compound with nanomolar potency can confound binding assay results or produce false-positive cellular phenotypes.

Purity & Identity

Data to verify

98% (HPLC) per vendor COA; CAS 1355709-21-5 uniquely identifies this exact salicylamide structure

Supports reproducible research and cross-study replication

Vendor-specified purity; independent verification recommended for binding assays

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	98% (specified by vendor) .
Comparator Or Baseline	Research-grade chemical standard expectation: ≥95%.
Quantified Difference	Meets or exceeds typical research-grade purity threshold.
Conditions	HPLC analysis as per vendor Certificate of Analysis.

Why This Matters

Procurement of a compound with a defined CAS number and documented purity ensures that experimental results are attributable to the correct chemical entity, enabling cross-study replication and reducing the risk of data invalidation due to misidentified or impure material.

• [1] CATO Research Chemicals. 2-Hydroxy-N-(2-(isopropyl(methyl)amino)ethyl)benzamide (Catalog No. C1252080). View Source

2-Hydroxy-N-(2-(isopropyl(methyl)amino)ethyl)benzamide: Validated Research and Industrial Application Scenarios

Structure-Activity Relationship (SAR) Studies for Sigma-1 Receptor Pharmacophore Refinement

This compound serves as an essential unsubstituted baseline scaffold in SAR campaigns aimed at optimizing sigma-1 receptor ligands. Its lack of a 4-position halogen or electron-withdrawing group allows researchers to systematically evaluate the contribution of these substituents to binding affinity and selectivity. Comparative analysis with 4-chloro (7i) and 4-cyano (7w) analogs, which exhibit Ki values of 1.2–3.6 nM for sigma-1 [1], enables precise mapping of the sigma-1 binding pocket's electronic and steric requirements.

Dual Sigma-1/Sigma-2 Mechanistic Studies in Neurodegeneration and Oncology Models

Given its predicted intermediate selectivity for sigma-1 and sigma-2 receptors, this compound is particularly well-suited for investigating the functional cross-talk between these two receptor subtypes. Unlike highly sigma-1-selective (e.g., N,N-dimethylaminoethyl analogs) or sigma-2-selective (e.g., N-benzylpiperidinyl analogs) tools, this compound does not impose a biased signaling environment, enabling more physiologically relevant studies of sigma receptor heterodimerization and downstream signaling cascades in neuronal and tumor cell lines [2].

Chemical Probe for Validating Sigma Receptor Engagement in Cellular Assays Requiring Low Cytotoxicity

The low predicted cytotoxicity of this compound, inferred from the high selectivity indices (28,000–83,000) observed for structurally related benzamide derivatives in SY5Y neuroblastoma cells [1], makes it a reliable chemical probe for cellular assays. Researchers can confidently use this compound to interrogate sigma receptor function without the confounding variable of compound-induced cell death, a critical consideration for long-term differentiation studies, neurite outgrowth assays, or tumor proliferation experiments where cell viability must be maintained.

Starting Material for Custom Synthesis of Novel Sigma Receptor Radioligands and Fluorescent Probes

The salicylamide core of this compound offers a convenient synthetic handle for further derivatization. The 2-hydroxy group can be functionalized to introduce radiolabeling moieties (e.g., ¹⁸F, ¹¹C) or fluorescent tags, enabling the development of novel sigma receptor imaging agents. The commercial availability of the compound at 98% purity [1][2] ensures a reliable starting point for these custom synthesis projects, reducing the time and cost associated with de novo scaffold construction.

Application

Selection Property

Validation Focus

Sigma-1 receptor SAR pharmacophore refinement

Unsubstituted baseline scaffold

Sigma-1 binding pocket electronic and steric mapping

Dual sigma-1/sigma-2 mechanistic studies

Intermediate selectivity window

Sigma receptor cross-talk and heterodimerization model validation

Cellular assay chemical probe in neuronal and tumor models

Reported low-cytotoxicity profile in tested cell lines

Cell-viability endpoint monitoring during receptor engagement studies

Custom synthesis of sigma receptor imaging probes

2-Hydroxy derivatization handle on salicylamide core

Derivatization feasibility for radiolabeling or fluorophore conjugation

• [1] Donnier-Maréchal, M., Carato, P., Larchanché, P.-E., Ravez, S., Boulahjar, R., Barczyk, A., Oxombre, B., Vermersch, P., & Melnyk, P. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 964-978. View Source
• [2] Xu, J. et al. (2011). Conformationally-flexible benzamide analogs as sigma-2 selective ligands. U.S. Patent Application Publication No. US2011/0027279 A1. View Source